Salicylhydroxamic acid
Cat. No. B141934
Key on ui cas rn:
89-73-6
M. Wt: 153.14 g/mol
InChI Key: HBROZNQEVUILML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05837878
Procedure details
SHA-Sepharose 4B was prepared by mixing 130 mg of (6-aminohexanoyl)-4-aminomethylsalicylhydroxamic acid (SHA-Z-NH2), dissolved in 30 mL 0.2M NaHCO3, with. 6.5 g HCl washed CNBr activated Sepharose 4B (Pharmacia) overnight at room temperature. After the coupling reaction, 2 mL of 0.5M Tris, pH 8.5 were added and the gel slurry mixed at room temperature for 1 hour, and washed with water, 0.5M NaCl, and water again. The resulting SHA-Sepharose 4B was suspended in 30 mL of 20% ethanol, and stored at 4° C.
Identifiers
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REACTION_CXSMILES
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NCCCCCC([O:9][C:10]1[C:11](=[CH:16][CH:17]=[C:18](CN)[CH:19]=1)[C:12]([NH:14][OH:15])=[O:13])=O>C([O-])(O)=O.[Na+]>[C:12]([NH:14][OH:15])(=[O:13])[C:11]1[C:10](=[CH:19][CH:18]=[CH:17][CH:16]=1)[OH:9] |f:1.2|
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Inputs
Step One
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Name
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(6-aminohexanoyl)-4-aminomethylsalicylhydroxamic acid
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Quantity
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130 mg
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Type
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reactant
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Smiles
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NCCCCCC(=O)OC=1C(C(=O)NO)=CC=C(C1)CN
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Step Two
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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6.5 g HCl washed CNBr
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CUSTOM
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Type
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CUSTOM
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Details
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Sepharose 4B (Pharmacia) overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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at room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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After the coupling reaction, 2 mL of 0.5M Tris, pH 8.5
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ADDITION
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Type
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ADDITION
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Details
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were added
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ADDITION
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Type
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ADDITION
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Details
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the gel slurry mixed at room temperature for 1 hour
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Duration
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1 h
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WASH
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Type
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WASH
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|
Details
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washed with water, 0.5M NaCl, and water again
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CUSTOM
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Type
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CUSTOM
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|
Details
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stored at 4° C.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C=1C(O)=CC=CC1)(=O)NO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
